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Compound of Interest

Compound Name: PKC/PKD-IN-1

cat. No.: B15608294

An In-depth Technical Guide on PKC/PKD-IN-1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and biological activities of PKC/PKD-IN-1, a potent and orally
active dual inhibitor of Protein Kinase C (PKC) and Protein Kinase D (PKD). Detailed
experimental protocols and an exploration of the relevant signaling pathways are included to
support further research and drug development efforts.

Chemical Identity and Physicochemical Properties

PKCIPKD-IN-1, also known as Compound 13c, is a small molecule inhibitor belonging to the
naphthyridine class.[1][2] Its chemical structure and key physicochemical properties are
summarized below.

Chemical Structure:

IUPAC Name: 4-(8-amino-3-methyl-1,6-naphthyridin-2-yl)-N-(pyridin-4-yl)benzamide

SMILES:CC1=NC2=C(C=C(N)C=C2)N=C1C3=CC=C(C=C3)C(=0)NC4=CC=NC=C4

Chemical Formula: C22H18NeO

Molecular Weight: 394.42 g/mol

Physicochemical Properties:
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Property Value Reference
CAS Number 1071135-06-2 [2]
Appearance Solid

pKa Not available

LogP Not available

Solubility Not available

Biological Activity and Mechanism of Action

PKC/PKD-IN-1 is a highly potent inhibitor of PKD1, with a reported ICso value of 0.6 nM.[1][2]
As a dual inhibitor, it also targets PKC isoforms. The primary mechanism of action is the
competitive inhibition of the ATP-binding site of these kinases, thereby preventing the
phosphorylation of their downstream substrates.

The inhibition of PKC and PKD has significant implications for various cellular processes,
including cell proliferation, migration, and cardiac hypertrophy.[1][2] Notably, PKC/PKD-IN-1
has demonstrated oral activity in attenuating high-salt diet-induced cardiac hypertrophy in a rat
model.[1][2]

Signaling Pathways

PKC and PKD are key signaling molecules involved in a multitude of cellular pathways. The
inhibition of these kinases by PKC/PKD-IN-1 can modulate these pathways, leading to various

physiological effects.

PKC Signaling Pathway

Protein Kinase C (PKC) is a family of serine/threonine kinases that are activated by
diacylglycerol (DAG) and, in the case of conventional PKCs, also by calcium. Upon activation,
PKC translocates to the plasma membrane and phosphorylates a wide range of substrate
proteins, leading to the regulation of cellular processes such as gene expression, proliferation,
and apoptosis.
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Caption: PKC Signaling Pathway and Inhibition by PKC/PKD-IN-1.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15608294?utm_src=pdf-body-img
https://www.benchchem.com/product/b15608294?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

PKD Signaling Pathway

Protein Kinase D (PKD) is a family of serine/threonine kinases that act downstream of PKC.
PKC can directly phosphorylate and activate PKD. Once activated, PKD translocates to
different cellular compartments, including the Golgi apparatus and the nucleus, where it
phosphorylates its own set of substrates, influencing processes like vesicular transport and

gene expression.
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Caption: PKD Signaling Pathway and Inhibition by PKC/PKD-IN-1.

Experimental Protocols
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The following are generalized protocols for key experiments relevant to the study of PKC/PKD-
IN-1. Specific concentrations and incubation times may need to be optimized for different cell
types and experimental conditions.

In Vitro Kinase Inhibition Assay

This assay measures the ability of PKC/PKD-IN-1 to inhibit the enzymatic activity of purified
PKC or PKD.

Workflow:
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In Vitro Kinase Inhibition Assay Workflow

Prepare reaction mix:
- Kinase (PKC or PKD)
- Substrate (e.g., peptide)
- [y-32P]JATP or fluorescent probe

'

Add PKC/PKD-IN-1
(various concentrations)

Cell-Based PKD Activation Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [PKC/PKD-IN-1 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608294#pkc-pkd-in-1-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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